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Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144

An In-depth Technical Guide to the Material Safety Data Sheet for Tripropylene Glycol in a
Laboratory Setting

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the materials used in the laboratory is paramount. This guide provides a
detailed overview of the safety, handling, and toxicological properties of tripropylene glycol
(TPG), a common solvent and reagent. The information is presented in accordance with the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Chemical Identification and Properties

Tripropylene glycol is a colorless, odorless, and hygroscopic liquid.[1] It is completely soluble
in water and miscible with many organic solvents.[1][2]

Table 1: Chemical and Physical Properties of Tripropylene Glycol
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Property Value References
1-Methyl-1,2-Ethanediyl) Bis

Chemical Name ( y 2 [1]
(Oxy)) Bispropanol

CAS Number 24800-44-0 [1]

EC Number 246-466-0 [1]

Molecular Formula C9H2004 [11[3114]

Molecular Mass 192.3 g/mol [5]

Appearance Colorless to light yellow liquid [11[31[6]
Odorless or characteristic mild

Odor [11[2]31[6][7]
odor

. ) Approximately 270-273 °C

Boiling Point [1112][3][6]

(518-523.4 °F)
. _ _ <-20°Cto<-30°C (-4 °F to

Melting/Freezing Point [L1[2][4]05]
-22 °F)

Flash Point 141-145 °C (285-293 °F) [LI215107118119]

Density 1.018 - 1.021 g/mL at 20-25 °C  [2][6][10]

Vapor Pressure <0.01 hPa at 20 °C [11]

Water Solubility

Miscible/Soluble

[1I(3][5](6][10][11]

Auto-ignition Temperature

232 °C (449.6 °F)

[2]131°]

Lower Explosive Limit

0.8% (est.)

[6]7]

Upper Explosive Limit

5.0% (est.)

[6]7]

Hazard Identification and Toxicological Data

Tripropylene glycol is not classified as hazardous under the Globally Harmonized System

(GHS).[1][12] It exhibits low acute toxicity by oral, dermal, and inhalation routes of exposure.[1]

While not irritating to the skin or respiratory tract, it may cause slight eye irritation.[1]
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Table 2: Toxicological Data for Tripropylene Glycol

Endpoint Value Species Reference

Acute Oral Toxicity

3 g/k Rat 13
(LD50) g/kg [13]
Acute Dermal Toxicity )
> 16,300 mg/kg Rabbit [13]
(LD50)
Skin S
) o Not irritating [1]
Corrosion/Irritation
Eye Irritation Slightly irritating [1]
Sensitization Not sensitizing [1]

Unlikely to cause

Carcinogenicity [14]
cancer

Mutagenicity Not genotoxic [12]

Reproductive Toxicity Not a reprotoxicant [12]

Handling, Storage, and Personal Protective
Equipment (PPE)

Proper laboratory practices are essential when handling any chemical, including tripropylene
glycol.

Storage:

Store in a cool, well-ventilated place away from ignition sources and direct sunlight.[13]

Keep containers tightly closed when not in use.[13][14]

Protect from atmospheric moisture as the substance is hygroscopic.[6][14]

Incompatible with strong acids, strong bases, and strong oxidizers.[11][13]
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Personal Protective Equipment (PPE):

The following diagram outlines the recommended personal protective equipment when working
with tripropylene glycol in a laboratory setting.

Handling Conditions

Poor Ventilation or
Aerosol Generation

/ / Recmm\e:ded Personal Protective Equipment (PRE)
Organic Vapor Respirator
(if ventilation is inadequate or aerosols are generated)

| | Standard Laboratory Handling

Chemical-Resistant Gloves Safety Goggles or Glasses

Lab Coat (e.g., Nitrile Rubber) with Side Shields

Click to download full resolution via product page

Caption: Recommended PPE for handling tripropylene glycol.

First Aid Measures

In the event of exposure, follow these first aid protocols.

Exposure Type

4‘ Inhalation
First Aid Action

Rinse skin with water/shower. Rinse cautiously with water for several minutes.
Remove contaminated clothing. Remove contact lenses if present and easy to do
Seek medical attention if symptoms occur or if you feel unwell.

Skin Contact Eye Contact

Rinse mouth.
Move to fresh air. Give one or two glasses of water to drink.

Click to download full resolution via product page

Caption: First aid measures for tripropylene glycol exposure.

Spill and Fire Response

Spill Response:

In the event of a spill, follow these procedures.
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Initial Asiessment

Evacuate unnecessary personnel.

:

Ensure adequate ventilation.

:

Remove all sources of ignition.

Containment & Cleanup

Absorb spill with inert, non-combustible material
(e.g., sand, earth).

:

Collect material into a suitable container for disposal.

:

Wash the spill site with water.

Disg)sal

Dispose of in accordance with local/national regulations.

Click to download full resolution via product page

Caption: Workflow for responding to a tripropylene glycol spill.

Firefighting Measures:
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Tripropylene glycol is a combustible liquid.[5][6][8]

e Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or
water spray.[7][8][13]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[13]
e Special Hazards: In a fire, acrid fumes of acids and aldehydes may form.[7][8][10]

 Firefighting Instructions: Use water spray to cool exposed containers.[13] Firefighters should
wear appropriate protective equipment, including respiratory protection.[13]

Experimental Protocols

While specific experimental protocols are not detailed in standard safety data sheets, the
information provided can be used to develop safe laboratory procedures.

General Protocol for Handling Tripropylene Glycol:
e Preparation:
o Ensure the work area is well-ventilated.
o Assemble all necessary equipment and reagents.

o Don appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.[5][11][13]
[15]

» Dispensing:
o Carefully pour the required amount of tripropylene glycol, avoiding splashing.
o Keep the container closed when not in use to prevent moisture absorption.[13]
» Reaction/Use:

o If heating, be aware that vapors may form explosive mixtures with air.[11] Keep away from
open flames and ignition sources.[1][8]
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o Avoid contact with incompatible materials such as strong oxidizing agents.[11][15]

o Cleanup:

o Clean any minor spills immediately with an absorbent material.

o Wash hands thoroughly after handling.[14][16]

o Waste Disposal:

o Dispose of waste tripropylene glycol and contaminated materials in a designated, labeled
waste container in accordance with institutional and local regulations.[13]

This guide provides a comprehensive overview based on available safety data sheets for the
use of tripropylene glycol in a laboratory setting. Always refer to the specific safety data sheet
provided by the manufacturer for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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